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Compound of Interest

Compound Name: trans-beta-Methylstyrene

Cat. No.: B116674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
trans-beta-Methylstyrene, also known as trans-1-phenyl-1-propene, is an aromatic

hydrocarbon of significant interest in organic synthesis and polymer science.[1] Its chemical

structure, characterized by a benzene ring attached to a propenyl group with a trans

configuration at the double bond, imparts specific physical and chemical properties that are

crucial for its application in various research and development settings. This guide provides a

detailed examination of two key physical properties of trans-beta-methylstyrene: its boiling

point and density. Understanding these fundamental characteristics is paramount for its safe

handling, purification, and utilization in synthetic protocols.

Core Physical and Chemical Identifiers
A clear identification of trans-beta-methylstyrene is the first step in any scientific endeavor.

The following table summarizes its primary identifiers.
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Identifier Value Source

IUPAC Name (E)-1-Phenylprop-1-ene [1]

CAS Number 873-66-5 [2][3]

Molecular Formula C₉H₁₀ [3][4]

Molecular Weight 118.18 g/mol [1][5][2]

Appearance Colorless to faintly yellow liquid [4][6][7]

Boiling Point and Density: A Comprehensive
Overview
The boiling point and density are critical physical constants that provide insights into the

intermolecular forces and the packing of molecules in the liquid state. For trans-beta-
methylstyrene, these properties are well-documented and are essential for procedures such

as distillation and for calculating reaction stoichiometry.

Physical Property Value Conditions Source

Boiling Point 175 °C
at 760 mmHg

(standard pressure)
[2][4][6][8]

176.9 °C [1]

Density 0.911 g/mL at 25 °C [2][7][8][9]

Relative density

(water = 1): 0.911
[4][6]

The slight variations in reported boiling points can be attributed to differences in experimental

conditions and the purity of the sample.[10]

Experimental Determination of Physical Properties
The accurate determination of boiling point and density relies on established laboratory

techniques. These protocols are designed to yield precise and reproducible results, ensuring
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the integrity of experimental data.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[10][11] For a pure substance, the boiling point is a

characteristic constant at a given pressure.

Methodology: Capillary Tube Method

This micro-method is suitable for determining the boiling point of small quantities of liquid.

Causality Behind Experimental Choices:

Small Sample Volume: This method is advantageous when dealing with valuable or limited

quantities of the substance.

Sealed Capillary: The sealed end of the capillary tube traps air, which upon heating, expands

and then contracts, allowing for the precise observation of the boiling point.[12]

Uniform Heating: An oil bath or a heating block ensures a slow and uniform temperature

increase, which is crucial for reaching thermal equilibrium and obtaining an accurate reading.

[10]

Step-by-Step Protocol:

Preparation: A small amount of trans-beta-methylstyrene is placed in a fusion tube. A

capillary tube, sealed at one end, is then inverted and placed into the fusion tube.

Assembly: The fusion tube is attached to a thermometer, ensuring the sample is level with

the thermometer bulb.

Heating: The assembly is immersed in a heating bath (e.g., paraffin oil or a metal block) and

heated gently.[12]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heat is then removed.
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Boiling Point Determination: The temperature at which the liquid just begins to enter the

capillary tube upon cooling is recorded as the boiling point.[13] This is the point where the

vapor pressure of the liquid equals the external pressure.

Determination of Density
Density is defined as the mass of a substance per unit volume. For a liquid, it is typically

measured in grams per milliliter (g/mL).

Methodology: Pycnometer or Graduated Cylinder and Balance

This method relies on the direct measurement of mass and volume.

Causality Behind Experimental Choices:

Precision Instruments: The use of an analytical balance and a graduated cylinder or

pycnometer ensures accurate measurements of mass and volume, respectively.[14]

Temperature Control: Density is temperature-dependent; therefore, measurements should be

conducted at a constant, recorded temperature, typically 25 °C for standardization.[2][8]

Step-by-Step Protocol:

Mass of Empty Container: The mass of a clean, dry graduated cylinder or pycnometer is

accurately measured using an analytical balance.

Volume Measurement: A known volume of trans-beta-methylstyrene is carefully added to

the graduated cylinder. The volume is read from the bottom of the meniscus.

Mass of Container and Liquid: The total mass of the container and the liquid is measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container. The density is then calculated by dividing the mass of the liquid by its volume.[15]

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental procedures for determining

the boiling point and density of trans-beta-methylstyrene.
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Boiling Point Determination Density Determination
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Assemble Apparatus:
Attach fusion tube
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Heat Sample:
Immerse in heating bath

and heat gently

Observe Bubbles:
Note the steady stream
of bubbles from capillary
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Weigh Empty Container:
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Caption: Workflow for determining the boiling point and density of trans-beta-methylstyrene.

Conclusion
The boiling point and density of trans-beta-methylstyrene are fundamental physical

properties that are essential for its proper handling, characterization, and application in

scientific research. The experimental methods described in this guide provide a framework for

the accurate and reliable determination of these values. Adherence to these standardized

protocols ensures the generation of high-quality data, which is the bedrock of scientific integrity

and progress in the fields of chemistry and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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